Cas no 90439-55-7 (Acetic acid, [(dithiocarboxy)thio]-)

Acetic acid, [(dithiocarboxy)thio]- structure
90439-55-7 structure
Product Name:Acetic acid, [(dithiocarboxy)thio]-
CAS No:90439-55-7
MF:C3H4O2S3
MW:168.257657051086
CID:4301601
PubChem ID:14598060
Update Time:2025-04-24

Acetic acid, [(dithiocarboxy)thio]- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [(dithiocarboxy)thio]-
    • Acetic acid, 2-[(dithiocarboxy)thio]-
    • SCHEMBL10813679
    • 2-[(Dithiocarboxy)thio]acetic acid
    • DTXSID90893741
    • 90439-55-7
    • Inchi: 1S/C3H4O2S3/c4-2(5)1-8-3(6)7/h1H2,(H,4,5)(H,6,7)
    • InChI Key: QEKQBVQYETUTOA-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CSC(S)=S

Computed Properties

  • Exact Mass: 167.93734289Da
  • Monoisotopic Mass: 167.93734289Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 95.7Ų
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